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Compound of Interest

Compound Name: Triethylborane

Cat. No.: B153662 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and quenching of pyrophoric triethylborane (TEB). For

detailed safety information, always refer to the full Safety Data Sheet (SDS) provided by the

manufacturer.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My bottle of triethylborane solution appears to have some solid precipitate. Is it still safe

to use?

A1: Do not use the solution. The formation of solids can indicate decomposition or the

presence of impurities that may increase the risk of unpredictable reactions. Contact your

institution's Environmental Health & Safety (EHS) office for guidance on proper disposal of

expired or unused reagents.[1]

Q2: I noticed a white smoke or fume emanating from the septum of my TEB bottle. What

should I do?

A2: This indicates a leak and that the TEB is reacting with air. The area should be immediately

evacuated. Do not attempt to handle the bottle without proper personal protective equipment

and emergency backup. If the situation is minor and you are trained to handle it, you can
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tighten the cap in a fume hood. For any significant leak, evacuate the area and call emergency

services.[2]

Q3: During quenching, the reaction is producing gas much more rapidly than expected. What is

happening and what should I do?

A3: Vigorous gas evolution (hydrogen) is a sign that the quenching agent is being added too

quickly or the reaction is not being sufficiently cooled. Immediately stop the addition of the

quenching agent. Ensure the reaction flask is securely in the cooling bath (e.g., dry

ice/isopropanol).[1][3] Once the reaction subsides, resume addition of the quenching agent at a

much slower rate.

Q4: I've accidentally drawn too much TEB into my syringe. What is the safest way to handle the

excess?

A4: Do not attempt to return the excess reagent to the original container, as this can introduce

contaminants. The excess TEB should be quenched separately following the standard

quenching protocol. Discharge the excess into a separate flask containing an inert solvent like

hexane or toluene, and then proceed with the slow addition of a quenching agent like

isopropanol.

Q5: What should I do if a small spill of TEB occurs in the fume hood?

A5: For a small, manageable spill within a fume hood, cover the spill with a non-combustible

absorbent material like dry sand, diatomaceous earth, or vermiculite.[2][4][5] Do NOT use

paper towels as they can ignite.[2] Then, carefully quench the absorbed material by slowly

adding isopropanol.[2] Once the reaction has ceased, collect the material in a sealed container

for hazardous waste disposal.[4]

Quantitative Data Summary
For quick reference, the following tables summarize key quantitative data for triethylborane.

Table 1: Physical and Chemical Properties
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Property Value

Chemical Formula C₆H₁₅B

Molar Mass 98.00 g/mol

Appearance Colorless liquid

Density 0.677 g/cm³

Melting Point -93 °C (-135 °F)[6]

Boiling Point 95 °C (203 °F)[6][7]

Flash Point -36 °C

Autoignition Temp. -20 °C (-4 °F)[6]

Table 2: Hazard and Safety Information

Parameter Information

GHS Pictograms
GHS02: Flammable, GHS05: Corrosive,

GHS06: Toxic, GHS08: Health hazard[6]

Hazard Statements H225, H250, H301, H314, H330, H360[6]

NFPA 704 Diamond
Health: 3, Flammability: 4, Instability: 3, Special:

W

Extinguishing Media
Dry sand, dry chemical powder, carbon dioxide.

[8] DO NOT use water or halogenated agents.

Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling Triethylborane

Preparation:

Work in a fume hood with the sash positioned as low as possible.[9]

Ensure a Class C dry chemical fire extinguisher is readily available.
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Have a container of powdered lime (calcium oxide) or dry sand within arm's reach.

Wear appropriate Personal Protective Equipment (PPE): flame-retardant lab coat,

chemical splash goggles, face shield, and chemical-resistant gloves (ensure gloves are

inspected before use).[4][10][11]

Set up all glassware and ensure it is dry and free of contaminants.

Purge all apparatus with an inert gas (e.g., nitrogen or argon) before introducing TEB.[10]

[12]

Transferring TEB (using a syringe):

Ensure the syringe and needle are completely dry.

Puncture the septum of the TEB bottle with the needle and draw the desired volume.

To prevent drips, a small amount of inert gas can be drawn into the syringe after the liquid.

Transfer the TEB solution to the reaction flask slowly and carefully.

Protocol 2: Quenching Procedure for Unused Triethylborane

This procedure should be performed under an inert atmosphere in a fume hood.

Dilution:

In a flask equipped with a stirrer and under an inert atmosphere, dilute the TEB solution

with an unreactive solvent such as hexane or toluene to a concentration of less than 20%

by weight.[3]

Cooling:

Place the flask in a cooling bath (e.g., an ice-water or dry ice/isopropanol bath).[1]

Initial Quenching:

Slowly add a less reactive alcohol, such as isopropanol, to the cooled, stirred solution

dropwise.[1] Be vigilant for any signs of excessive reaction or gas evolution.
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Secondary Quenching:

Once the addition of isopropanol is complete and the reaction has subsided, slowly add a

more reactive quenching agent like methanol to ensure all the pyrophoric material is

consumed.

Final Hydrolysis:

After the reaction with methanol is complete, very slowly add water dropwise to neutralize

any remaining reactive components.

Disposal:

The resulting solution should be disposed of as hazardous waste according to your

institution's guidelines.
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Caption: Experimental workflow for handling and quenching triethylborane.
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Caption: Logical decision-making process for a triethylborane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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